Cas no 732252-91-4 (Cis-3-(2,3-dimethylbenzoyl)cyclopentane-1-carboxylic Acid)

• Product Name: Cis-3-(2,3-dimethylbenzoyl)cyclopentane-1-carboxylic Acid
• CAS No: 732252-91-4
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 1759568
• PubChem ID: 24722305
• Update Time: 2025-10-19

Cis-3-(2,3-dimethylbenzoyl)cyclopentane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• CIS-3-(2,3-DIMETHYLBENZOYL)CYCLOPENTANE-1-CARBOXYLIC ACID
• LogP
• MFCD01319703
• CIS-3-(2,3-DIMETHYLBENZOYL)CYCLOPENTANE-1-CARBOXYLICACID
• (1R,3S)-3-(2,3-dimethylbenzoyl)cyclopentane-1-carboxylic acid
• AKOS016017488
• 732252-91-4
• SCHEMBL2994573
• Cis-3-(2,3-dimethylbenzoyl)cyclopentane-1-carboxylic Acid

• MDL： MFCD01319703
• Inchi： 1S/C15H18O3/c1-9-4-3-5-13(10(9)2)14(16)11-6-7-12(8-11)15(17)18/h3-5,11-12H,6-8H2,1-2H3,(H,17,18)/t11-,12+/m0/s1
• InChI Key： RDGCSSDHDHTWDY-NWDGAFQWSA-N
• SMILES： O=C(C1C=CC=C(C)C=1C)[C@H]1CC[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 246.12600
• Monoisotopic Mass: 246.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 2.98700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cis-3-(2,3-dimethylbenzoyl)cyclopentane-1-carboxylic Acid

Recent Advances in the Study of Cis-3-(2,3-dimethylbenzoyl)cyclopentane-1-carboxylic Acid (CAS: 732252-91-4)

In recent years, the compound Cis-3-(2,3-dimethylbenzoyl)cyclopentane-1-carboxylic Acid (CAS: 732252-91-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentane backbone and dimethylbenzoyl substituent, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of Cis-3-(2,3-dimethylbenzoyl)cyclopentane-1-carboxylic Acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including asymmetric hydrogenation and chiral auxiliary techniques, to achieve high enantiomeric purity. These advancements are critical for ensuring the compound's efficacy in biological systems, as the stereochemistry of the molecule plays a pivotal role in its interaction with target proteins.

From a biological perspective, Cis-3-(2,3-dimethylbenzoyl)cyclopentane-1-carboxylic Acid has demonstrated notable activity as a modulator of inflammatory pathways. In vitro studies have revealed its ability to inhibit key enzymes involved in the production of pro-inflammatory cytokines, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest potential applications in the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the compound's mechanism of action have highlighted its interaction with nuclear receptors, particularly the peroxisome proliferator-activated receptors (PPARs). Activation of PPAR-γ by Cis-3-(2,3-dimethylbenzoyl)cyclopentane-1-carboxylic Acid has been linked to improved insulin sensitivity in animal models of type 2 diabetes, positioning it as a candidate for metabolic disorder therapeutics. However, researchers caution that further pharmacokinetic and toxicological studies are necessary to evaluate its safety profile.

In addition to its anti-inflammatory and metabolic effects, recent studies have explored the compound's potential in oncology. Preliminary data indicate that Cis-3-(2,3-dimethylbenzoyl)cyclopentane-1-carboxylic Acid may inhibit tumor cell proliferation by interfering with signal transduction pathways, such as the PI3K/AKT/mTOR cascade. While these results are promising, clinical trials are required to validate its efficacy and safety in human subjects.

In conclusion, Cis-3-(2,3-dimethylbenzoyl)cyclopentane-1-carboxylic Acid (CAS: 732252-91-4) represents a versatile molecule with broad therapeutic potential. Ongoing research aims to elucidate its full pharmacological profile and optimize its delivery systems for clinical use. The compound's multifaceted biological activities underscore its importance in the development of next-generation pharmaceuticals, making it a focal point for future studies in chemical biology and drug discovery.